Cas no 40032-55-1 (Benzenemethanamine,N-[(2E)-3-phenyl-2-propen-1-yl]-)

• Product Name: Benzenemethanamine,N-[(2E)-3-phenyl-2-propen-1-yl]-
• CAS No: 40032-55-1
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 328907
• PubChem ID: 5963357
• Update Time: 2025-04-19

Benzenemethanamine,N-[(2E)-3-phenyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-[(2E)-3-phenyl-2-propen-1-yl]-
• BENZYL-((E)-3-PHENYL-ALLYL)-AMINE
• N-benzyl-3-phenyl-2-propenylamine
• N-cinnamylbenzylamine
• TRAMS-N-BENZYL-3-AMINO-1-PHENYLPROPENE
• TRANS-N-BENZYL-3-AMINO-1-PHENYLPROPENE
• 40032-55-1
• SCHEMBL2189444
• N-Benzyl-N-(trans-3-phenyl-2-propenyl)amine
• AKOS002616838
• (2E)-N-benzyl-3-phenylprop-2-en-1-amine
• (E)-N-benzyl-3-phenylprop-2-en-1-amine
• RVJFXBCWUZCHPO-KPKJPENVSA-N

• Inchi： 1S/C16H17N/c1-3-8-15(9-4-1)12-7-13-17-14-16-10-5-2-6-11-16/h1-12,17H,13-14H2/b12-7+
• InChI Key： RVJFXBCWUZCHPO-KPKJPENVSA-N
• SMILES： N(C/C=C/C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.88050